1-(2H-Tetrazol-5-yl)ethanamine;hydrochloride
Overview
Description
Scientific Research Applications
Development of Energetic Materials
1-(2H-Tetrazol-5-yl)ethanamine;hydrochloride is used in the synthesis of C–N linked bistetrazolate nitramino compounds, which are a type of energetic materials . These compounds have high nitrogen contents and high heats of formation, which endow them with prominent detonation performance . For example, compound 7 exhibits an excellent calculated detonation velocity of 9822 m s −1, superior to that of CL-20 (9730 m s −1), while the impact and friction sensitivities of 7 (IS = 8 J, FS = 192 N) are comparable to those of HMX (IS = 7 J, FS = 112 N) .
Medicinal Chemistry
Tetrazole derivatives, including 1-(2H-Tetrazol-5-yl)ethanamine;hydrochloride, play a very important role in medicinal chemistry . They can be synthesized in eco-friendly approaches with good to excellent yields .
Pharmaceutical Applications
In the pharmaceutical industry, tetrazole derivatives are used due to their biological activity . They are involved in the synthesis of various drugs .
Agriculture
Tetrazoles, including 1-(2H-Tetrazol-5-yl)ethanamine;hydrochloride, are used in agriculture . However, the specific applications in this field are not detailed in the sources.
Photography and Photo Imaging
Tetrazoles are used in the photography and photo imaging industries . They are involved in the development of certain types of photographic films .
Cytotoxicity Studies
1-(2H-Tetrazol-5-yl)ethanamine;hydrochloride and its derivatives can be used in cytotoxicity studies . Synthesized compounds exhibited fine activity against the A549 cell line with acceptable IC50 values .
Mechanism of Action
Target of Action
It is known that this compound belongs to the class of tetrazole derivatives, which are often used in medical, environmental, and industrial research due to their unique chemical structure and biological activity.
Mode of Action
Biochemical Pathways
Given its classification as a tetrazole derivative, it may influence pathways similar to those affected by other compounds in this class. More research is needed to identify the specific pathways and their downstream effects.
Result of Action
As a tetrazole derivative, it may have effects similar to other compounds in this class. More research is needed to describe these effects in detail.
properties
IUPAC Name |
1-(2H-tetrazol-5-yl)ethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H7N5.ClH/c1-2(4)3-5-7-8-6-3;/h2H,4H2,1H3,(H,5,6,7,8);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CIQZDTJRNONJQY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NNN=N1)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H8ClN5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2H-Tetrazol-5-yl)ethanamine;hydrochloride | |
CAS RN |
57355-11-0 |
Source
|
| Record name | 1-(2H-1,2,3,4-tetrazol-5-yl)ethan-1-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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